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Compound of Interest |

Compound Name: Galiellalactone
CAS No.: 133613-71-5
Cat. No.: B1674401
. J

The "Non-Hazardous" Paradox While many Safety Data Sheets (SDS) classify Galiellalactone
as "Not a dangerous good" for transport (IATA/DOT) or "No Specific Hazard" under OSHA, this
regulatory classification can be misleading for laboratory personnel.[1] Galiellalactone is a
potent, irreversible inhibitor of STAT3 signaling, capable of inducing apoptosis and cell cycle
arrest at micromolar concentrations.[1]

Operational Stance: Treat Galiellalactone not merely as a benign chemical, but as a High-
Potency Pharmacologically Active Ingredient (HPAPI). Disposal protocols must prioritize the
complete destruction of biological activity to prevent environmental bioaccumulation or
accidental exposure.[1] The "Dilute and Pour" method is strictly prohibited.[1]

Hazard Profile & Technical Properties

Understanding the physicochemical properties of Galiellalactone is a prerequisite for selecting
the correct waste stream.
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Property Specification Operational Implication

Identifier for waste manifests.

CAS Number 133613-71-5 o
) ) . Dust inhalation risk during
Physical State Solid (Lyophilized powder) o
weighing.[1]
- Waste will likely be organic
Solubility DMSO, Ethanol, Methanol
solvent-based.[1]
Does not spontaneously
Stability Stable at -20°C degrade; requires active
destruction (incineration).[1]
Irreversibly binds cysteine
Bioactivity STATS3 Inhibitor (Covalent) residues; potential sensitizer.

[1]

Classify as Non-Regulated
RCRA Status Not Listed (P or U list) Chemical Waste destined for

incineration.[1]

Pre-Disposal Handling & PPE

Before initiating disposal, ensure personal protection against particulate inhalation and contact.

[1][]

e Respiratory: N95 mask (minimum) or P100 respirator if handling neat powder outside a fume
hood.[1]

» Dermal: Nitrile gloves (Double gloving recommended for stock solution preparation).[1]

» Containment: All manipulations involving the solid powder must occur within a certified
chemical fume hood or biological safety cabinet (BSC).[1]

Disposal Workflows: Step-by-Step Protocols
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Scenario A: Solid Waste (Expired Vials & Residual
Powder)

Context: You have an expired 5 mg vial or a vial with residual powder.[1]

Do Not Empty: Do not attempt to scrape the powder into a general waste bin.[1] Leave the
substance in its original glass vial.

Solvent Addition: Add a small volume (1-2 mL) of a combustible solvent (e.g., Acetone,
Ethanol, or Methanol) to the vial to dissolve the solid.[1]

o Reasoning: Incinerators operate most efficiently with liquid feeds, and dissolving the solid
ensures the entire content is mobilized for destruction.[1]

Transfer: Pour the dissolved solution into the High BTU / Organic Solvent Waste container.
Rinse: Rinse the vial once more with solvent and add the rinsate to the waste container.

Vial Disposal: Deface the label on the glass vial and dispose of it in the Glass/Sharps
container (or chemically contaminated glass bin, depending on facility rules).

Scenario B: Liquid Waste (Stock Solutions in
DMSOI/Ethanol)

Context: You have 500 pL of a 10 mM stock solution.[1]

Segregation: Do not mix with aqueous acid/base waste streams.[1] Galiellalactone is often
dissolved in DMSO, which can penetrate skin and carry toxins with it.[1]

Consolidation: Pour directly into the Halogenated or Non-Halogenated Organic Waste carboy
(check your facility's specific guidelines for DMSO mixtures; usually Non-Halogenated).

Labeling: Ensure the waste tag explicitly lists "Galiellalactone" and "DMSO" (or relevant
solvent).[1]

o Critical: Never label simply as "Organic Waste."[1] Incineration facilities need to know if
bioactive compounds are present.[1]
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Scenario C: Cell Culture Media (Aqueous Waste)

Context: Media supernatant containing 10-50 uM Galiellalactone.[1]

o Deactivation (Optional but Recommended): Add 10% bleach solution to the media to a final
concentration of 1% sodium hypochlorite and let sit for 20 minutes.[1]

o Note: While Galiellalactone is chemically stable, this step kills any biological agents
(cells/viruses) in the media, which is the primary hazard in cell culture waste.[1]

» Disposal:

o Low Concentration (<1 pM): Can often be sewered with copious water if permitted by local
EHS (Environmental Health & Safety) regulations for trace organics.[1]

o High Concentration (>1 uM) or Strict Policy: Collect in Aqueous Chemical Waste carboys
for off-site treatment.[1] Do not autoclave volatile chemical waste, as this may release

vapors.[1]

Decision Logic & Visualization

The following diagram outlines the decision-making process for Galiellalactone waste

streams.
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Waste Generation Source
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Caption: Decision matrix for segregating Galiellalactone waste based on physical state and
concentration.

Regulatory Compliance & Spill Management

Spill Cleanup Protocol

 Isolate: Evacuate the immediate area if a large amount of dry powder is aerosolized.[1]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1674401?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674401?utm_src=pdf-body
https://www.medkoo.com/products/17296
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o PPE: Don N95 respirator, double nitrile gloves, and lab coat.[1]

 Liquid Spill: Absorb with inert material (vermiculite or spill pads).[1] Do not use combustible
materials (paper towels) if the solvent is flammable, unless immediately placing into a
flammables bin.[1]

» Solid Spill: Cover with a damp paper towel to prevent dust generation.[1] Wipe up carefully.

[1]

o Decontamination: Clean surface with 70% Ethanol followed by soap and water.[1] Place all
cleanup materials into the Hazardous Chemical Waste bag.

US EPA/ RCRA Considerations
» Classification: Galiellalactone is not a P-listed or U-listed acute hazardous waste.[1]

o Characteristic Waste: If dissolved in Acetone or Ethanol, the waste exhibits the characteristic
of Ignitability (D001).[1]

o Generator Status: Weight of Galiellalactone waste contributes to your lab's monthly
hazardous waste generation totals.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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